![molecular formula C13H10N2O2 B1335120 5-(1-Naphthyl)imidazolidine-2,4-dione CAS No. 22706-10-1](/img/structure/B1335120.png)
5-(1-Naphthyl)imidazolidine-2,4-dione
Overview
Description
Synthesis Analysis
The synthesis of various imidazolidine-2,4-dione derivatives has been explored through different chemical reactions. For instance, the reaction of 2,3-dihydro-2-thioxo-1H-naphth[2,3-d]imidazole-4,9-dione with dimethyl acetylenedicarboxylate in methanol led to the formation of tetracyclic compounds with a thiazolidinone or thiazinone ring fused to the naphthimidazole dione structure . Similarly, 1,3-diaryl-5-(hydroxyimino)imidazolidine-2,4-diones were synthesized from the reactions of nitromethane with aryl isocyanates in the presence of triethylamine . The direct palladation of 5-anilino-2-phenylthio-1,4-benzoquinones and 2-anilino-1,4-naphthoquinones resulted in the formation of carbazoloquinones . Additionally, a one-pot synthesis approach was used to create naphth[2',3':3,5]imidazo[1,2-a]pyridine-6,11-diones from 2-amino-3-chloro-1,4-naphthoquinone and pyridine derivatives .
Molecular Structure Analysis
The molecular structures of the synthesized imidazolidine-2,4-dione derivatives were established using spectroscopic evidence. For example, the structures of 5-amino-3-methylimidazolidine-2,4-dione derivatives were confirmed through spectroscopic methods . The novel compounds 1-amino-3',4'-dihydro-2H,2'H,5H-spiro[imidazolidine-4,1'-naphthalene]-2,5-dione and its derivatives were verified by NMR and IR spectroscopy, along with quantum-chemical calculations at the DFT level .
Chemical Reactions Analysis
The chemical behavior of the synthesized imidazolidine-2,4-dione derivatives was studied to understand their reactivity. For instance, the reaction of naphth[1,2-d]imidazo[3,2-b]-3-thiazolidone with various reagents such as aldehydes, nitroso compounds, and benzenediazonium salts led to the formation of arylidene and azomethine derivatives . The design and synthesis of novel 5-((substituted quinolin-3-yl/1-naphthyl) methylene)-3-substituted imidazolidin-2,4-dione derivatives were evaluated for their anti-HIV activities, showcasing the potential pharmacological applications of these compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of imidazolidine-2,4-dione derivatives are closely related to their molecular structure and the nature of substituents. The synthesis of tetrahydrobenzo[b]imidazo[3,2,1-ij][1,8]naphthyridine derivatives highlighted the importance of incorporating specific functional groups, such as an o-halo group, to modulate the reactivity and properties of the compounds . The solubility, melting points, and stability of these compounds can vary significantly depending on their structural features.
Scientific Research Applications
HIV-1 Fusion Inhibitors
A series of novel 5-(substituted quinolin-3-yl or 1-naphthyl)methylene)-3-substituted imidazolidin-2,4-dione derivatives were synthesized and evaluated for their inhibitory activity on HIV-1IIIB replication. Some derivatives, including those with the 5-(1-Naphthyl)imidazolidine-2,4-dione structure, showed promising anti-HIV activities, indicating potential applications as HIV-1 fusion inhibitors (Ibrahim et al., 2020).
Synthesis of 13,16-Diazaestrone Analogs
Research on the synthesis of different 3-[2-(3,4-dihydro-1-naphthyl)ethyl]imidazolidine-2,4-diones, including this compound, led to the formation of 13,16-diazaestrone steroids. These studies contribute to the field of steroid analog synthesis, expanding the understanding of chemical properties and reactions involving imidazolidine-2,4-diones (Parihar & Ramana, 2005).
Antidepressant and Anxiolytic Activities
The synthesis of 5-(cyclo)alkyl-5-phenyl- and 5-spiroimidazolidine-2,4-dione derivatives, including those with a 5-(1-Naphthyl) structure, was studied for their pharmacological properties. Some compounds exhibited significant antidepressant-like and anxiolytic-like effects in vivo, suggesting their potential use in the treatment of depression and anxiety disorders (Czopek et al., 2010).
Chemosensitizers for Staphylococcus aureus
Compounds including 5-naphthyl-5-methylimidazolidine-2,4-diones were evaluated for their ability to enhance antibiotic effectiveness against Staphylococcus aureus strains. Some derivatives showed potential as chemosensitizers, potentially useful in combating antibiotic-resistant bacterial infections (Matys et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 5-(1-Naphthyl)imidazolidine-2,4-dione are Staphylococcus aureus MRSA . This compound is evaluated for its ability to improve antibiotics effectiveness against these strains .
Mode of Action
The compound interacts with its targets by improving the efficacy of antibiotics against Staphylococcus aureus MRSA . The most probable mechanism of action of the active compounds is the interaction with MecR1 .
Biochemical Pathways
It is known that the compound enhances the effectiveness of antibiotics, suggesting it may influence pathways related to bacterial resistance to these drugs .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve enhancing the effectiveness of antibiotics against Staphylococcus aureus MRSA . This suggests that the compound may interfere with bacterial resistance mechanisms, thereby increasing the susceptibility of the bacteria to the antibiotics.
Biochemical Analysis
Biochemical Properties
It is known that imidazolidine-2,4-dione derivatives have been extensively studied and represent a wide range of pharmacological activities .
Cellular Effects
It is known that imidazolidine-2,4-dione derivatives have been extensively studied and represent a wide range of pharmacological activities .
Molecular Mechanism
It is known that imidazolidine-2,4-dione derivatives have been extensively studied and represent a wide range of pharmacological activities .
properties
IUPAC Name |
5-naphthalen-1-ylimidazolidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O2/c16-12-11(14-13(17)15-12)10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H,(H2,14,15,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHRDDAGNPCRNSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3C(=O)NC(=O)N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90390003 | |
Record name | 5-(1-naphthyl)imidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90390003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22706-10-1 | |
Record name | 5-(1-Naphthalenyl)-2,4-imidazolidinedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22706-10-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(1-naphthyl)imidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90390003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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